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A deep dive into the conservation status, threats, and scientific monitoring of the critically
endangered Northwest African cheetah (Acinonyx jubatus hecki) across its fragmented
Saharan range, with a special focus on the Hoggar Mountains landscape in Algeria compared
to other significant populations in the Sahara and Sahel.

The Northwest African cheetah, a critically endangered subspecies, navigates a precarious
existence across the vast and arid landscapes of the Sahara and Sahel. Distinguished by its
paler, shorter coat and often absent facial tear stripes, this elusive carnivore is adapted to one
of the world's most extreme environments. Surviving in small, fragmented populations, its
conservation status is a tale of regional nuances, with the Hoggar (Ahaggar) Mountains in
Algeria representing a key stronghold. This guide provides a comparative assessment of the
cheetah's conservation status in the Hoggar region versus other vital Saharan landscapes,
supported by available data and a review of the methodologies employed to study these rare
animals.

Comparative Conservation Status and Population
Data

The Saharan cheetah's population is perilously small, with estimates suggesting fewer than
250 mature individuals remaining across its entire range. These cheetahs exist at incredibly low
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densities, requiring vast territories for survival. The table below summarizes the available
guantitative data for key Saharan regions.
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Experimental Protocols: Monitoring the Saharan
Cheetah

The study of the Saharan cheetah relies heavily on non-invasive techniques due to its rarity
and elusive nature. Camera trapping has emerged as a crucial tool for confirming presence,
estimating population density, and understanding behavior.

Camera Trap Surveys in the Hoggar Mountains

The pioneering camera trap surveys in the Ahaggar Cultural Park have provided invaluable
data on the Saharan cheetah. The general protocol for these studies, conducted by
organizations like the Zoological Society of London (ZSL) and the Wildlife Conservation Society
(WCS) in collaboration with Algeria's Office du Parc National de I'Ahaggar (OPNA), involves:

e Survey Design: A grid-based approach is used, covering a large area (e.g., 2,800 km?2) to
account for the cheetah's extensive home ranges. Camera traps are typically spaced several
kilometers apart.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1668436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Data Collection: Remote, infrared camera traps are deployed for extended periods, often
over 2-3 months, to maximize the chances of capturing images of these low-density animals.
These cameras are triggered by the movement and heat of passing animals.

« Individual Identification: The unique spot patterns on each cheetah's coat are used to identify
individual animals from the captured photographs.

o Data Analysis: Spatially Explicit Capture-Recapture (SECR) models are often employed to
analyze the capture data. This statistical method allows researchers to estimate population
density by accounting for the spatial arrangement of camera traps and the movement of
animals.

Methodologies in Other Saharan Regions

Similar methodologies are applied in other regions, often as part of broader wildlife surveys. In
the Termit Massif, for instance, cheetah presence has been confirmed through a combination of
camera-trap surveys, sign surveys (tracking footprints and scat), and interviews with local
nomadic populations. These multi-faceted approaches are essential for gathering data on
extremely rare and wide-ranging species in challenging environments.

Factors Influencing Cheetah Conservation in the
Sahara

The following diagram illustrates the interconnected factors that influence the conservation
status of cheetahs in the Hoggar Mountains and other Saharan regions.
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Caption: Factors influencing cheetah conservation in the Sahara.

Conclusion

The conservation of the Northwest African cheetah is at a critical juncture. The Hoggar
Mountains in Algeria, along with other key landscapes in the Sahara and Sahel, represent the
last bastions for this critically endangered subspecies. While the threats of habitat loss, prey
depletion, and human-wildlife conflict are pervasive across its range, the added pressures of
armed conflict and political instability in many regions exacerbate the challenges.

Protected areas like the Ahaggar Cultural Park play a vital role in providing refuge for the
Saharan cheetah. However, given the vast territories these animals require, conservation
efforts must extend beyond protected area boundaries and involve transboundary cooperation.
International collaborations, continued scientific monitoring using robust methodologies like
camera trapping, and engaging with local communities are all essential components for
securing a future for the ghostly cheetah of the Sahara.
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PDF]. Available at: [https://www.benchchem.com/product/b1668436#assessing-the-
conservation-status-of-cheetahs-in-hoggar-versus-other-saharan-regions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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